Cas no 609805-80-3 (5-(2-oxopyrrolidin-1-yl)pentanoic acid)

5-(2-Oxopyrrolidin-1-yl)pentanoic acid is a versatile pyrrolidone derivative with applications in organic synthesis and pharmaceutical research. Its structure features a pentanoic acid chain linked to a 2-pyrrolidone moiety, offering reactive sites for further functionalization. This compound is valued for its potential as an intermediate in the development of nootropic agents, owing to the neuroactive properties of related pyrrolidinone derivatives. Its carboxyl group enables conjugation or salt formation, while the lactam ring contributes to stability and bioavailability. The compound is particularly useful in designing prodrugs or modifying pharmacokinetic profiles. It is typically supplied as a high-purity solid, ensuring reproducibility in research applications.
5-(2-oxopyrrolidin-1-yl)pentanoic acid structure
609805-80-3 structure
Product Name:5-(2-oxopyrrolidin-1-yl)pentanoic acid
CAS No:609805-80-3
MF:C9H15NO3
MW:185.220302820206
MDL:MFCD11192981
CID:1626470
PubChem ID:23062750
Update Time:2025-10-30

5-(2-oxopyrrolidin-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinepentanoic acid, 2-oxo-
    • 5-(2-oxopyrrolidin-1-yl)pentanoic acid
    • A1-25923
    • EN300-25691635
    • SCHEMBL2944990
    • G55692
    • 609805-80-3
    • DB-123637
    • 5-(2-oxo-pyrrolidin-1-yl)pentanoic acid
    • MDL: MFCD11192981
    • Inchi: 1S/C9H15NO3/c11-8-4-3-7-10(8)6-2-1-5-9(12)13/h1-7H2,(H,12,13)
    • InChI Key: YJCJPAIOPSNUML-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1CCCCC(=O)O

Computed Properties

  • Exact Mass: 185.10525
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61

5-(2-oxopyrrolidin-1-yl)pentanoic acid Pricemore >>

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Additional information on 5-(2-oxopyrrolidin-1-yl)pentanoic acid

5-(2-Oxopyrrolidin-1-yl)pentanoic Acid (CAS No. 609805-80-3): A Comprehensive Overview of Its Properties and Applications

5-(2-Oxopyrrolidin-1-yl)pentanoic acid (CAS No. 609805-80-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidinone moiety linked to a pentanoic acid chain, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, C9H15NO3, combines both hydrophilic and lipophilic properties, making it valuable for drug design and delivery systems.

In recent years, the demand for 5-(2-oxopyrrolidin-1-yl)pentanoic acid has surged due to its role in developing neuroprotective agents and cognitive enhancers. Researchers are particularly interested in its potential to modulate neurotransmitter systems, aligning with the growing focus on neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) has also made it a subject of study in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, CAS 609805-80-3 is often utilized as a building block for peptide mimetics and prodrug formulations. Its carboxylic acid group allows for easy conjugation with other functional groups, enabling the creation of derivatives with enhanced bioavailability. This adaptability has led to its incorporation into targeted drug delivery systems, a hot topic in precision medicine.

The compound's physicochemical properties, including its melting point (typically 80–85°C) and solubility profile (soluble in polar organic solvents like DMSO and methanol), make it suitable for laboratory-scale and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, which is critical given its pharmaceutical applications.

Beyond pharmaceuticals, 5-(2-oxopyrrolidin-1-yl)pentanoic acid has found niche applications in cosmetic science, where its mild exfoliating properties are explored in anti-aging formulations. This aligns with the booming cosmeceutical market, where consumers increasingly seek science-backed ingredients. Additionally, its biodegradability makes it an attractive candidate for green chemistry initiatives.

Quality control of CAS 609805-80-3 adheres to stringent standards, including ICH guidelines for impurities and residual solvents. Suppliers often provide certificates of analysis (CoA) detailing parameters like assay purity (≥98%) and heavy metal content, addressing the pharmaceutical industry's emphasis on regulatory compliance.

Looking ahead, the compound's potential in bioconjugation chemistry and antibody-drug conjugates (ADCs) is being actively investigated. With the rise of personalized therapeutics, 5-(2-oxopyrrolidin-1-yl)pentanoic acid may play a pivotal role in next-generation targeted cancer therapies, a field dominating current biopharmaceutical research trends.

For researchers sourcing this compound, considerations include storage conditions (recommended at 2–8°C under inert atmosphere) and handling precautions (use of PPE to avoid irritation). Its stability under various pH conditions also makes it suitable for formulation development across diverse drug delivery platforms.

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